Cas no 94089-47-1 (Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)-)

Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- structure
94089-47-1 structure
Product Name:Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)-
CAS No:94089-47-1
MF:C11H18O3
MW:198.258823871613
CID:804323
PubChem ID:24858284
Update Time:2024-10-26

Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)-
    • (+)-Methyl (R)-3-(1-methyl-2-oxocyclohexyl)propionate
    • 3-(1-methyl-2-oxo-cyclohexyl)-propionic acid methyl ester
    • methyl 3-((1R)-1-methyl-2-oxocyclohexyl)propanoate
    • Cyclohexanepropanoic acid, 1-methyl-2-oxo-, methyl ester, (R)- (ZCI)
    • Methyl (1R)-1-methyl-2-oxocyclohexanepropanoate (ACI)
    • (+)-Methyl 3-(1-methyl-2-oxocyclohexyl)propionate
    • (R)-2-(2-Carbomethoxyethyl)-2-methylcyclohexanone
    • methyl 3-[(1R)-1-methyl-2-oxo-cyclohexyl]propanoate
    • methyl 3-[(1R)-1-methyl-2-oxocyclohexyl]propanoate
    • AKOS017343538
    • (R)-(+)-2-(2-Carbomethoxyethyl)-2-methylcyclohexanone
    • (R)-Methyl 3-(1-methyl-2-oxocyclohexyl)propanoate
    • methyl 3-[(1R)-1-methyl-2-oxidanylidene-cyclohexyl]propanoate
    • A844807
    • 94089-47-1
    • 3-[(1R)-1-methyl-2-oxocyclohexyl]propanoic acid methyl ester
    • (+)-Methyl (R)-3-(1-methyl-2-oxocyclohexyl)propionate, 99%
    • DTXSID20357427
    • (R)-(+)-2-(2'-CARBOMETHOXYETHYL)-2-METHYLCYCLOHEXANONE
    • MDL： MFCD00012177
    • Inchi： 1S/C11H18O3/c1-11(8-6-10(13)14-2)7-4-3-5-9(11)12/h3-8H2,1-2H3/t11-/m1/s1
    • InChI Key： XGGLSYONGRFBDO-LLVKDONJSA-N
    • SMILES： C([C@]1(CCCCC1=O)C)CC(=O)OC

Computed Properties

  • Exact Mass: 198.12600
  • Monoisotopic Mass: 198.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.056 g/mL at 25 °C(lit.)
  • Boiling Point: 70 °C/0.01 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.469(lit.)
  • PSA: 43.37000
  • LogP: 2.08900
  • Solubility: Not available
  • Optical Activity: [α]20/D +37°, c = 3 in ethanol

Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S23-S24/25

Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
302945-250MG
Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)-
 94089-47-1 99%
250MG
 ￥263.29 2022-02-24

Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Production Method

Production Method 1

583-60-8 583-60-8
94089-47-1 94089-47-1
Reaction Conditions
1.1 Catalysts: N-[(1R,2R)-2-Amino-1,2-diphenylethyl]-N′-(phenylmethyl)thiourea Solvents: Toluene ;  48 h, 90 °C
Reference
Construction of Stereogenic α,α-Disubstituted Cycloalkanones via 1° Amine Thiourea Dual Catalysis: Experimental Scope and Computational Analyses
Kang, Jun Yong; Johnston, Ryne C.; Snyder, Kevin M.; Cheong, Paul Ha-Yeon; Carter, Rich G., Journal of Organic Chemistry, 2016, 81(9), 3629-3637

Production Method 2

583-60-8 583-60-8
94089-47-1 94089-47-1
Reaction Conditions
Reference
Concise synthesis of the tricyclic skeleton of crotobarin and crotogoudin via a gold-catalyzed cycloisomerization reaction
Guo, Yinliang; Liu, Qiang; Jia, Yanxing, Chemical Communications (Cambridge, 2015, 51(5), 889-891

Production Method 3

195251-76-4 195251-76-4
94089-47-1 94089-47-1
Reaction Conditions
Reference
Chiral alicyclic imines and their use
, World Intellectual Property Organization, , ,

Production Method 4

94089-47-1 94089-47-1
Reaction Conditions
Reference
The asymmetric Michael reaction using chiral imines under neutral conditions: stereochemical evidences in support of a cyclic transition state
Ambroise, Lydia; Desmaele, Didier; Mahuteau, Jacqueline; d'Angelo, Jean, Tetrahedron Letters, 1994, 35(52), 9705-8

Production Method 5

583-60-8 583-60-8
94089-47-1 94089-47-1
53068-90-9 53068-90-9
Reaction Conditions
1.1 Catalysts: (-)-1-(1-Naphthyl)ethylamine Solvents: Tetrahydrofuran ;  2 d, 1 GPa, rt
Reference
Enantioselective Synthesis of Quaternary Carbon Stereogenic Centers through the Primary Amine-Catalyzed Michael Addition Reaction of α-Substituted Cyclic Ketones at High Pressure
Horinouchi, Ryo; Kamei, Kouhei; Watanabe, Riki; Hieda, Nobushige; Tatsumi, Naoki; et al, European Journal of Organic Chemistry, 2015, 2015(20), 4457-4463

Production Method 6

583-60-8 583-60-8
94089-47-1 94089-47-1
Reaction Conditions
1.1 Catalysts: N-[(1R,2R)-2-Amino-1,2-diphenylethyl]-N′-(phenylmethyl)thiourea Solvents: Toluene ;  rt; 46 h, 90 °C
Reference
Primary Amine, Thiourea-Based Dual Catalysis Motif for Synthesis of Stereogenic, All-Carbon Quaternary Center-Containing Cycloalkanones
Kang, Jun Yong; Carter, Rich G., Organic Letters, 2012, 14(12), 3178-3181

Production Method 7

76947-33-6 76947-33-6
94089-47-1 94089-47-1
Reaction Conditions
1.1 -
1.2 Reagents: Acetic acid ,  Water Solvents: Water
Reference
The asymmetric Michael reaction involving chiral imines: use of acrylonitrile as acceptor and subsequent functionalization of the adducts
Desmaele, Didier; Zouhiri, Fatima; d'Angelo, Jean, Tetrahedron: Asymmetry, 1994, 5(9), 1645-8

Production Method 8

583-60-8 583-60-8
94089-47-1 94089-47-1
Reaction Conditions
1.1 Reagents: (S)-1-Phenylethylamine Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  3.5 h, reflux; reflux → 60 °C
1.2 12 h, 60 °C; 60 °C → rt
1.3 Reagents: Acetic acid Solvents: Tetrahydrofuran ,  Water ;  5 h, 23 °C
Reference
Palladium-Catalyzed Decarbonylative Dehydration for the Synthesis of α-Vinyl Carbonyl Compounds and Total Synthesis of (-)-Aspewentins A, B, and C
Liu, Yiyang; Virgil, Scott C.; Grubbs, Robert H.; Stoltz, Brian M., Angewandte Chemie, 2015, 54(40), 11800-11803

Production Method 9

583-60-8 583-60-8
94089-47-1 94089-47-1
Reaction Conditions
1.1 Reagents: (S)-1-Phenylethylamine Catalysts: p-Toluenesulfonic acid Solvents: Toluene
1.2 -
1.3 Reagents: Acetic acid Solvents: Water
Reference
Asymmetric synthesis of 6-carbomethoxyethyl-6-methyl-ε-caprolactone
Pinheiro, Sergio; Saraiva, Analucia Sarmento; Campos, Marcos Pery Amaral, Journal of the Brazilian Chemical Society, 1996, 7(5), 353-355

Production Method 10

94089-45-9 94089-45-9
94089-47-1 94089-47-1
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water
Reference
Enantioselective synthesis of quaternary carbon centers through Michael-type alkylation of chiral imines
Pfau, Michel; Revial, Gilbert; Guingant, Andre; d'Angelo, Jean, Journal of the American Chemical Society, 1985, 107(1), 273-4

Production Method 11

94089-47-1 94089-47-1
Reaction Conditions
Reference
Structure-activity relationships of the truncated norzoanthamines exhibiting collagen protection toward anti-osteoporotic activity
Inoue, Hironori; Tokita, Kazuho; Fukuzawa, Seketsu; Tachibana, Kazuo, Bioorganic & Medicinal Chemistry, 2014, 22(13), 3455-3464

Production Method 12

94089-47-1 94089-47-1
Reaction Conditions
Reference
A short asymmetric synthesis of 4,4-disubstituted-γ-butyrolactones from racemic 2-methylcyclohexanone in multigram scale
Pinheiro, Sergio; De Farias, Florence M. C.; Saraiva, Analucia S.; Campos, Marcos P. A., Tetrahedron: Asymmetry, 1998, 9(12), 2031-2034

Production Method 13

94089-47-1 94089-47-1
Reaction Conditions
Reference
Stereochemical Aspects in the Asymmetric Michael Addition of Chiral Imines to Substituted Electrophilic Alkenes
Cave, Christian; Desmaele, Didier; d'Angelo, Jean; Riche, Claude; Chiaroni, Angele, Journal of Organic Chemistry, 1996, 61(13), 4361-4368

Production Method 14

94089-47-1 94089-47-1
Reaction Conditions
Reference
Synthesis of tridensone, a sesquiterpene ketone isolated from the liverwort Bazzania tridens. Structure revision and absolute configuration
Tori, Motoo; Kosaka, Kazuhiro; Asakawa, Yoshinori, Journal of the Chemical Society, 1994, (14), 2039-41

Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Raw materials

Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Preparation Products

Cyclohexanepropanoicacid, 1-methyl-2-oxo-, methyl ester, (1R)- Related Literature

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